Cas no 196791-41-0 (Propanoic acid, 2-methyl-, hexenyl ester)
196791-41-0 structure
Product Name:Propanoic acid, 2-methyl-, hexenyl ester
CAS No:196791-41-0
MF:C10H18O2
MW:170.248723506927
CID:1388326
PubChem ID:54449870
Update Time:2025-04-20
Propanoic acid, 2-methyl-, hexenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid, 2-methyl-, hexenyl ester
- hex-1-enyl 2-methylpropanoate
- 1-hexenyl isobutyrate
- HEX-1-EN-1-YL 2-METHYLPROPANOATE
- 196791-41-0
- DTXSID60711423
-
- Inchi: 1S/C10H18O2/c1-4-5-6-7-8-12-10(11)9(2)3/h7-9H,4-6H2,1-3H3
- InChI Key: WUEJOVNIQISNHV-UHFFFAOYSA-N
- SMILES: O(C=CCCCC)C(C(C)C)=O
Computed Properties
- Exact Mass: 170.13074
- Monoisotopic Mass: 170.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Propanoic acid, 2-methyl-, hexenyl ester Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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